Cas no 339100-22-0 (2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide)

• Product Name: 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide
• CAS No: 339100-22-0
• MF: C₂₃H₂₀ClN₃OS
• MW: 421.942402839661
• CID: 6786772
• PubChem ID: 1486497
• Update Time: 2025-08-05

2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-[(4-chlorophenyl)sulfanylmethyl]benzimidazol-1-yl]-N-methyl-N-phenylacetamide
• 2-(2-{[(4-chlorophenyl)sulfanyl]methyl}-1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide
• 2-(2-{[(4-CHLOROPHENYL)SULFANYL]METHYL}-1,3-BENZODIAZOL-1-YL)-N-METHYL-N-PHENYLACETAMIDE
• 2-(2-((4-chlorophenylthio)methyl)-1H-benzo[d]imidazol-1-yl)-N-methyl-N-phenylacetamide
• DTXSID901135194
• AKOS005102975
• 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide
• Oprea1_475631
• 2-[[(4-Chlorophenyl)thio]methyl]-N-methyl-N-phenyl-1H-benzimidazole-1-acetamide
• 339100-22-0
• 8J-310S

• Inchi： 1S/C23H20ClN3OS/c1-26(18-7-3-2-4-8-18)23(28)15-27-21-10-6-5-9-20(21)25-22(27)16-29-19-13-11-17(24)12-14-19/h2-14H,15-16H2,1H3
• InChI Key： QQBUDJLGRGALAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC1=NC2C=CC=CC=2N1CC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 421.1015611g/mol
• Monoisotopic Mass: 421.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 63.4Ų

Additional information on 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide

2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide: A Comprehensive Overview

2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide (CAS No. 339100-22-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzimidazole and exhibits a unique combination of functional groups that contribute to its diverse biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug development.

The chemical structure of 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide is characterized by a benzimidazole core linked to a phenylsulfanyl group and an acetamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzimidazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets. The phenylsulfanyl group adds lipophilicity and can influence the compound's membrane permeability and metabolic stability. The acetamide moiety, particularly with the N-methyl and N-phenyl substitutions, contributes to the overall polarity and solubility of the molecule.

The synthesis of 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide typically involves multi-step reactions. One common approach starts with the preparation of the benzimidazole core through the condensation of o-phenylenediamine with an appropriate aldehyde or ketone. The resulting benzimidazole derivative is then functionalized with the phenylsulfanyl group via a sulfuration reaction. Finally, the acetamide moiety is introduced through an acylation reaction followed by N-substitution with methylamine and phenylamine. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often employing catalysts or green chemistry principles to reduce environmental impact.

In terms of biological properties, 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide has shown promising activity in various assays. Studies have demonstrated its potential as an antifungal agent, with significant inhibitory effects against several fungal strains. The compound's antifungal activity is attributed to its ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism. Additionally, preliminary research suggests that it may have antitumor properties, particularly against certain types of cancer cells. The exact mechanisms underlying these activities are still under investigation but are believed to involve multiple pathways.

The potential applications of 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide in drug development are diverse. Its antifungal properties make it a candidate for the treatment of fungal infections, which are increasingly prevalent due to the rise of drug-resistant strains. In oncology, the compound's antitumor activity could be harnessed for developing new cancer therapies. Moreover, its unique chemical structure and functional groups offer opportunities for further derivatization and optimization to enhance its therapeutic efficacy and reduce potential side effects.

Recent studies have also explored the pharmacokinetic properties of 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, the compound has been found to exhibit good oral bioavailability and favorable plasma protein binding characteristics. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of ongoing research.

In conclusion, 2-(2-(((4-Chlorophenyl)sulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)-N-methyl-N-phenylacetamide (CAS No. 339100-22-0) is a promising compound with a rich chemical structure that confers diverse biological activities. Its potential applications in antifungal and antitumor therapies make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for addressing unmet medical needs.